Cas no 2228613-40-7 (3-(3,4-dihydro-2H-1-benzopyran-3-yl)methylpyrrolidine)

• Product Name: 3-(3,4-dihydro-2H-1-benzopyran-3-yl)methylpyrrolidine
• CAS No: 2228613-40-7
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5832301
• PubChem ID: 165969904
• Update Time: 2025-06-08

3-(3,4-dihydro-2H-1-benzopyran-3-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-2H-1-benzopyran-3-yl)methylpyrrolidine
• EN300-1774918
• 2228613-40-7
• 3-[(3,4-dihydro-2H-1-benzopyran-3-yl)methyl]pyrrolidine

• Inchi： 1S/C14H19NO/c1-2-4-14-13(3-1)8-12(10-16-14)7-11-5-6-15-9-11/h1-4,11-12,15H,5-10H2
• InChI Key： XZBBETUUCWAPQM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)CC1CNCC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3,4-dihydro-2H-1-benzopyran-3-yl)methylpyrrolidine

3-(3,4-Dihydro-2H-1-benzopyran-3-yl)methylpyrrolidine: A Comprehensive Overview

The compound with CAS No. 2228613-40-7, known as 3-(3,4-dihydro-2H-1-benzopyran-3-yl)methylpyrrolidine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are aromatic heterocyclic compounds with a fused benzene ring and a dihydro-pyran ring. The presence of the pyrrolidine moiety further enhances its structural complexity and functional versatility.

Benzopyrans are known for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties. Recent studies have highlighted the potential of benzopyran derivatives in drug discovery, particularly in the development of agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The methylpyrrolidine group in this compound adds another layer of functionality, potentially influencing its pharmacokinetic properties and bioavailability.

The synthesis of 3-(3,4-dihydro-2H-1-benzopyran-3-yl)methylpyrrolidine involves a multi-step process that typically includes the formation of the benzopyran ring followed by the introduction of the pyrrolidine side chain. Researchers have explored various synthetic strategies, including oxidative coupling and cyclization reactions, to optimize the yield and purity of this compound. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm its structure and purity.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate key cellular pathways involved in inflammation and oxidative stress makes it a candidate for anti-inflammatory and antioxidant therapies. Additionally, its structural similarity to certain natural products suggests that it may exhibit bioactivity comparable to those found in traditional herbal medicines.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on benzopyran derivatives like this compound. These studies provide insights into its interactions with target proteins and enzymes, which are crucial for understanding its mechanism of action. For instance, molecular docking studies have revealed potential binding affinities with enzymes involved in the pathogenesis of neurodegenerative diseases.

The pharmacokinetic profile of 3-(3,4-dihydro-2H-1-benzopyran-3-yl)methylpyrrolidine is another area of active research. Its absorption, distribution, metabolism, and excretion (ADME) properties are being investigated to assess its suitability as an orally administered drug. Preliminary results indicate that it has favorable solubility characteristics, which may enhance its bioavailability.

In conclusion, CAS No. 2228613-40-7, or 3-(3,4-dihydro-2H-1-benzopyran-3-yl)methylpyrrolidine, represents a promising compound with potential applications in drug development. Its unique structure combines the functional attributes of benzopyrans and pyrrolidines, making it a valuable subject for further research in medicinal chemistry. As ongoing studies continue to uncover its therapeutic potential, this compound is poised to contribute significantly to the advancement of novel therapeutic agents.